Cas no 1503315-57-8 (4-(5-bromopyrazin-2-yl)-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-(5-bromopyrazin-2-yl)-1lambda6-thiomorpholine-1,1-dione
• CAS No: 1503315-57-8
• MF: C₈H₁₀BrN₃O₂S
• MW: 292.152899265289
• CID: 5170767
• PubChem ID: 75356034
• Update Time: 2026-03-04

4-(5-bromopyrazin-2-yl)-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 4-(5-bromo-2-pyrazinyl)-, 1,1-dioxide
• 4-(5-bromopyrazin-2-yl)-1lambda6-thiomorpholine-1,1-dione

• Inchi： 1S/C8H10BrN3O2S/c9-7-5-11-8(6-10-7)12-1-3-15(13,14)4-2-12/h5-6H,1-4H2
• InChI Key： APCAGEYUZUIHOU-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(Br)N=C2)CCS(=O)(=O)CC1

Computed Properties

• Exact Mass: 290.968
• Monoisotopic Mass: 290.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.5A^2

Additional information on 4-(5-bromopyrazin-2-yl)-1lambda6-thiomorpholine-1,1-dione

Comprehensive Overview of 4-(5-bromopyrazin-2-yl)-1lambda6-thiomorpholine-1,1-dione (CAS No. 1503315-57-8)

The compound 4-(5-bromopyrazin-2-yl)-1lambda6-thiomorpholine-1,1-dione (CAS No. 1503315-57-8) represents an intriguing heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This bromopyrazine-thiomorpholine derivative combines the unique electronic properties of a pyrazine ring with the structural versatility of a sulfonated thiomorpholine moiety, creating a scaffold with substantial potential for diverse applications.

Structural analysis reveals that this compound features a 5-bromopyrazin-2-yl group attached to the 4-position of a 1lambda6-thiomorpholine-1,1-dione core. The presence of both bromine and sulfone functional groups makes this molecule particularly interesting for cross-coupling reactions and as a pharmacophore building block. Recent studies highlight its utility in developing novel kinase inhibitors, with particular relevance to cancer research and neurodegenerative disease treatment strategies.

From a synthetic chemistry perspective, 4-(5-bromopyrazin-2-yl)-1lambda6-thiomorpholine-1,1-dione serves as a valuable intermediate in medicinal chemistry workflows. The bromine atom at the 5-position of the pyrazine ring enables various palladium-catalyzed coupling reactions, while the sulfone group offers opportunities for further functionalization. Researchers have successfully employed this compound in the synthesis of targeted protein degraders (PROTACs), addressing one of the hottest topics in contemporary drug discovery.

The physicochemical properties of CAS 1503315-57-8 contribute to its growing popularity in drug development. With moderate lipophilicity and good stability under physiological conditions, this scaffold demonstrates excellent drug-like properties. Computational modeling suggests favorable molecular interactions with various biological targets, particularly those involving hydrogen bond acceptors and hydrophobic pockets. These characteristics align perfectly with current industry demands for fragment-based drug design approaches.

In material science applications, the bromopyrazine-thiomorpholine dione structure shows promise for developing organic electronic materials. The conjugated system combined with the electron-withdrawing sulfone group creates interesting charge transport properties, making it potentially useful in OLED technologies and organic photovoltaics. Recent patent literature indicates growing interest in similar structures for flexible electronics applications.

The global market for 4-(5-bromopyrazin-2-yl)-1lambda6-thiomorpholine-1,1-dione reflects increasing demand from both academic and industrial sectors. As pharmaceutical companies expand their small molecule libraries for high-throughput screening, compounds like CAS 1503315-57-8 have become essential building blocks. Market analysts note particularly strong growth in the Asia-Pacific region, driven by expanding contract research organizations and domestic drug discovery initiatives.

Quality control and characterization of 4-(5-bromopyrazin-2-yl)-1lambda6-thiomorpholine-1,1-dione typically involve advanced analytical techniques. High-resolution mass spectrometry (HRMS) confirms molecular identity, while HPLC purity analysis ensures batch-to-batch consistency. Nuclear magnetic resonance (NMR) spectroscopy, particularly 13C and 1H NMR, provides detailed structural verification. These rigorous analytical protocols meet the exacting standards required for pharmaceutical intermediates.

Environmental and safety considerations for handling 1503315-57-8 follow standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Storage typically requires protection from light and moisture at room temperature, with stability data indicating excellent shelf life under appropriate conditions.

Future research directions for 4-(5-bromopyrazin-2-yl)-1lambda6-thiomorpholine-1,1-dione appear promising. The compound's versatility positions it well for emerging areas like covalent inhibitor design and bioconjugation chemistry. Additionally, its potential in metal-organic frameworks (MOFs) and other advanced materials continues to attract investigation. As synthetic methodologies advance, we anticipate seeing more sophisticated derivatives of this scaffold entering clinical trials and commercial applications.

For researchers seeking high-quality 1503315-57-8, several reputable suppliers offer this compound with comprehensive certificates of analysis. Custom synthesis services can also provide isotope-labeled versions or structural analogs for specialized research needs. The growing availability of this building block through chemical catalog providers facilitates its adoption across diverse research programs worldwide.